Cas no 58493-47-3 (N-(4-hydroxy-3-methoxyphenyl)methyloctanamide)

• Product Name: N-(4-hydroxy-3-methoxyphenyl)methyloctanamide
• CAS No: 58493-47-3
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 370684
• PubChem ID: 5316427
• Update Time: 2025-06-09

N-(4-hydroxy-3-methoxyphenyl)methyloctanamide Chemical and Physical Properties

Names and Identifiers

• Octanamide,N-[(4-hydroxy-3-methoxyphenyl)methyl]-
• benzamide, 4-hydroxy-3-methoxy-N-octyl-
• 4-hydroxy-3-methoxy-N-octylbenzamide
• N-VANILLYLOCTANAMIDE
• N-(4-hydroxy-3-methoxyphenyl)methyloctanamide
• OCTANAMIDE, N-VANILLYL-
• N-[(4-hydroxy-3-methoxyphenyl)methyl]octanamide
• NSC818740
• CW938J9KNR
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]octanamide, 9CI
• caprylic acid vanillylamide
• BRN 2944990
• N-((4-Hydroxy-3-methoxyphenyl)methyl)octanamide
• AKOS028111783
• Z373586942
• N-((4-Hydroxy-3-methoxyphenyl)methyl)-Octanamide
• n-(4-hydroxy-3-methoxybenzyl)octanamide
• EN300-18428278
• NSC-818740
• Octanamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-
• 3-13-00-02190 (Beilstein Handbook Reference)
• SCHEMBL1155739
• CHEBI:173991
• N-[(4-hydroxy-3-methoxyphenyl)-methyl]-octaylamide
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-octanamide; N-Vanillyloctanamide
• Octanamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-
• 58493-47-3
• CHEMBL86443
• N-Vanillyl octanamide
• FS-7311
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]octanamide (N-Vanillyloctanamide)
• N-Vanillyl-Octanamide
• UNII-CW938J9KNR
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-octanamide (N-Vanillyl
• DB-255848

• Inchi： 1S/C16H25NO3/c1-3-4-5-6-7-8-16(19)17-12-13-9-10-14(18)15(11-13)20-2/h9-11,18H,3-8,12H2,1-2H3,(H,17,19)
• InChI Key： JYZDUDMWJFJCON-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)NCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 279.18355
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on N-(4-hydroxy-3-methoxyphenyl)methyloctanamide

Comprehensive Overview of N-(4-hydroxy-3-methoxyphenyl)methyloctanamide (CAS No. 58493-47-3): Properties, Applications, and Innovations

N-(4-hydroxy-3-methoxyphenyl)methyloctanamide, with the CAS number 58493-47-3, is a bioactive compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and nutraceuticals. This amide derivative, structurally characterized by a hydroxy-methoxyphenyl group linked to an octanamide chain, exhibits unique physicochemical properties that make it a versatile ingredient. Researchers and industry professionals are increasingly exploring its potential due to its anti-inflammatory, antioxidant, and neuroprotective effects, aligning with the growing demand for natural and synthetic bioactive molecules.

The compound’s molecular structure, featuring a phenolic hydroxyl group and a methoxy substituent, contributes to its ability to scavenge free radicals and modulate cellular pathways. This has led to its investigation in skincare formulations, where oxidative stress and aging are major concerns. Recent studies highlight its efficacy in reducing UV-induced damage and improving skin barrier function, making it a promising candidate for anti-aging creams and sun protection products. Consumers searching for "natural skincare ingredients" or "science-backed anti-aging compounds" will find this molecule particularly relevant.

In the pharmaceutical sector, N-(4-hydroxy-3-methoxyphenyl)methyloctanamide is being studied for its potential role in neurodegenerative disease management. Its ability to cross the blood-brain barrier and exhibit neuroprotective activity has sparked interest in treating conditions like Alzheimer’s and Parkinson’s. These applications resonate with trending searches such as "new treatments for cognitive decline" and "natural neuroprotective agents", reflecting public interest in innovative healthcare solutions.

From a technical perspective, the synthesis of CAS 58493-47-3 involves amide bond formation between vanillyl alcohol and octanoyl chloride, followed by purification steps to ensure high purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. Manufacturers and suppliers emphasizing "high-purity bioactive compounds" or "GMP-certified ingredients" will find this compound aligns with market demands.

Beyond its biochemical applications, N-(4-hydroxy-3-methoxyphenyl)methyloctanamide is also explored in flavor and fragrance industries. Its mild, vanilla-like aroma and stability under varying pH conditions make it suitable for food additives and perfumery. This diversification addresses queries like "sustainable fragrance ingredients" or "plant-derived flavor enhancers", catering to eco-conscious consumers.

In conclusion, 58493-47-3 represents a multifaceted compound with applications spanning cosmeceuticals, pharmacology, and food science. Its alignment with trending topics like "green chemistry" and "personalized medicine" underscores its relevance in modern research and commerce. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and wellness challenges.